Cas no 110178-35-3 (3-(2-Methoxyethoxy)phenylamine)

• Product Name: 3-(2-Methoxyethoxy)phenylamine
• CAS No: 110178-35-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD08691445
• CID: 858466
• PubChem ID: 16640686
• Update Time: 2025-06-09

3-(2-Methoxyethoxy)phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyethoxy)aniline
• 3-(2-Methoxy-aethoxy)-anilin
• 3-(2-methoxy-ethoxy)-aniline
• 3-(2-methoxyethoxy)aniline(SALTDATA: HCl)
• 3-(2-methoxyethoxy)phenylamine
• 3-(2-methoxy-ethoxy)-phenylamine
• AC1Q4GBH
• ACMC-20af8r
• AGN-PC-013P18
• ARONIS023719
• Benzenamine, 3-(2-methoxyethoxy)-
• SBB047091
• SureCN656922
• 3-(2-Methoxyethoxy)
• 3-(2-Methoxyethoxy)-benzenaMine
• 3-(2-methoxyethoxy)aniline hydrochloride
• 3-(2-methoxy)ethoxyaniline
• AB01319044-02
• BS-25516
• ALBB-003694
• STK487915
• DTXSID70586341
• RNNUSMIPHMAFKN-UHFFFAOYSA-N
• NCGC00322847-01
• EN300-45486
• 110178-35-3
• Z285182536
• AKOS000153553
• SCHEMBL656922
• 3-(2-Methoxyethoxy)phenylamine

• MDL： MFCD08691445
• Inchi： 1S/C9H13NO2/c1-11-5-6-12-9-4-2-3-8(10)7-9/h2-4,7H,5-6,10H2,1H3
• InChI Key： RNNUSMIPHMAFKN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)CCOC

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

3-(2-Methoxyethoxy)phenylamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-(2-Methoxyethoxy)phenylamine

3-(2-Methoxyethoxy)Phenylamine: A Comprehensive Overview

3-(2-Methoxyethoxy)phenylamine (CAS No. 110178-35-3) is a versatile organic compound with a wide range of applications in the fields of chemical and pharmaceutical research. This compound, also known as 3-(2-methoxyethoxy)aniline, is characterized by its unique molecular structure, which includes a phenylamine moiety and a methoxyethoxy substituent. The combination of these functional groups endows the compound with distinct chemical properties and biological activities, making it an important molecule for various scientific investigations.

The molecular formula of 3-(2-Methoxyethoxy)phenylamine is C₉H₁₃NO₂, and its molecular weight is approximately 167.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a boiling point of around 250°C and a melting point of -40°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These physical properties make it suitable for use in various chemical reactions and analytical techniques.

In the realm of pharmaceutical research, 3-(2-Methoxyethoxy)phenylamine has garnered significant attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have explored its role in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of novel derivatives of 3-(2-Methoxyethoxy)phenylamine that exhibit potent anti-inflammatory and analgesic activities. These derivatives were found to be effective in reducing inflammation and pain in animal models, suggesting their potential for further development as therapeutic agents.

Beyond its pharmaceutical applications, 3-(2-Methoxyethoxy)phenylamine has also been investigated for its use in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of advanced polymers with unique optical and electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to fine-tune the properties of these materials through the use of 3-(2-Methoxyethoxy)phenylamine-based monomers highlights its versatility and potential for technological innovation.

The synthesis of 3-(2-Methoxyethoxy)phenylamine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-aminophenol with 2-methoxyethyl chloride in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Another approach involves the reductive amination of 3-(2-methoxyethoxy)benzaldehyde using ammonia or an amine derivative under catalytic conditions. Both methods have been extensively studied and optimized to ensure efficient production on both laboratory and industrial scales.

The safety profile of 3-(2-Methoxyethoxy)phenylamine is an important consideration for its use in research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid skin contact, inhalation, and ingestion. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Additionally, researchers should adhere to standard laboratory safety protocols when working with this compound to minimize any potential risks.

In conclusion, 3-(2-Methoxyethoxy)phenylamine (CAS No. 110178-35-3) is a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an attractive candidate for the development of new drugs, advanced materials, and other innovative technologies. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.